BENGHE Foundational & Exploratory

Check Availability & Pricing

"N-(2H-tetrazol-5-ylmethyl)acetamide IUPAC
name and synonyms"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-(2H-tetrazol-5-
Compound Name: _
ylmethyl)acetamide
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Technical Guide: N-(2H-tetrazol-5-
ylmethyl)acetamide

An In-depth Analysis of its Chemical Identity and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide serves as a comprehensive resource on the chemical compound N-(2H-
tetrazol-5-ylmethyl)acetamide. The document aims to provide a detailed overview of its
nomenclature, physicochemical properties, and available experimental data. This information is
intended to support researchers and professionals in the fields of medicinal chemistry,
pharmacology, and drug development in their understanding and potential application of this
molecule.

Chemical Identity and Nomenclature

A thorough investigation of chemical databases and scientific literature indicates that the
compound with the specific structure of N-(2H-tetrazol-5-yImethyl)acetamide is not a widely
recognized or characterized substance. Searches for this exact name and its structural
variations did not yield a definitive IUPAC name, CAS number, or a significant body of
research.
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The nomenclature of tetrazole derivatives can be complex due to tautomerism. The "2H"
designation in the user-provided name specifies the position of the hydrogen atom on the
tetrazole ring. It is crucial to distinguish this from the isomeric form, N-(1H-tetrazol-5-
ylmethyl)acetamide.

While direct information is unavailable for the requested compound, data for structurally similar
molecules can offer some insights. For instance, the related compound N-(2H-tetrazol-5-
yl)acetamide, which lacks the methylene bridge, is a known chemical entity. However, the
presence of the methylene group in N-(2H-tetrazol-5-ylmethyl)acetamide would significantly
alter its chemical and physical properties.

Physicochemical Properties

Due to the lack of experimental data for N-(2H-tetrazol-5-ylmethyl)acetamide, a summary of
its quantitative physicochemical properties cannot be provided. For progress in research and
development, these properties would need to be determined empirically upon successful
synthesis and purification of the compound.

For reference purposes, a table of predicted physicochemical properties for the closely related
but distinct compound, N-(2H-tetrazol-5-yl)acetamide, is presented below. It is imperative to
note that these values are not for the requested compound and should be used with caution as
indicative values only.

Value (for N-(2H-tetrazol-5-
Property . Data Source
yl)acetamide)

Molecular Formula C3H5N50 PubChem
Molecular Weight 127.11 g/mol PubChem
XLogP3 -1.1 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

4 PubChem
Count
Rotatable Bond Count 1 PubChem
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Experimental Protocols

As of the date of this document, no specific experimental protocols for the synthesis of N-(2H-
tetrazol-5-ylmethyl)acetamide have been found in the public domain. A potential synthetic
route could theoretically involve the acylation of (2H-tetrazol-5-yl)methanamine. The general
reaction is depicted in the workflow diagram below.

Logical Workflow for a Potential Synthesis

Potential Synthesis of N-(2H-tetrazol-5-ylmethyl)acetamide
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Caption: A logical workflow for a potential acylation reaction to synthesize N-(2H-tetrazol-5-

ylmethyl)acetamide.

Signaling Pathways and Biological Activity
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There is currently no information available in scientific literature regarding any signaling
pathways or biological activities associated with N-(2H-tetrazol-5-ylmethyl)acetamide.
Research would be required to determine if this compound has any pharmacological effects.

Conclusion

Based on a comprehensive search of available chemical and scientific databases, N-(2H-
tetrazol-5-ylmethyl)acetamide does not appear to be a well-documented compound. Key
identifiers such as its IUPAC name and CAS number are not established, and no experimental
data on its synthesis, properties, or biological activity is publicly available. The information
provided on related compounds and potential synthetic routes is for reference only and should
not be considered as established data for the requested molecule. Further research, beginning
with the unambiguous synthesis and characterization of N-(2H-tetrazol-5-yImethyl)acetamide,
is necessary to elucidate its chemical and biological profile.

« To cite this document: BenchChem. ['N-(2H-tetrazol-5-yImethyl)acetamide IUPAC name and
synonyms"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560772#n-2h-tetrazol-5-ylmethyl-acetamide-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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